Cas no 33082-03-0 (4,5,6,7-tetrahydro-2-methyl-Benzothiazole)

• Product Name: 4,5,6,7-tetrahydro-2-methyl-Benzothiazole
• CAS No: 33082-03-0
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 1110979
• PubChem ID: 12696967
• Update Time: 2025-04-20

4,5,6,7-tetrahydro-2-methyl-Benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-2-methyl-Benzothiazole
• 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
• 33082-03-0
• SCHEMBL171200

• Inchi： 1S/C8H11NS/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H2,1H3
• InChI Key： DQMSQXZUGHBBDL-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 153.06122053g/mol
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles